Cas no 121379-63-3 (Angiotensin II Antipeptide H-Glu-Gly-Val-Tyr-Val-His-Pro-Val-OH)

• Product Name: Angiotensin II Antipeptide H-Glu-Gly-Val-Tyr-Val-His-Pro-Val-OH
• CAS No: 121379-63-3
• MF: C₄₂H₆₂N₁₀O₁₂
• MW: 899.001490116119
• MDL: MFCD00133093
• CID: 144996
• PubChem ID: 10079426
• Update Time: 2025-06-27

Angiotensin II Antipeptide H-Glu-Gly-Val-Tyr-Val-His-Pro-Val-OH Chemical and Physical Properties

Names and Identifiers

• L-Valine, L-a-glutamylglycyl-L-valyl-L-tyrosyl-L-valyl-L-histidyl-L-prolyl-
• Angiotensin II Antipeptide
• Angiotensin II Antipeptide,EGVYVHPV
• Angiotensin II Antipeptide (3)
• EGVYVHPV
• GLU-GLY-VAL-TYR-VAL-HIS-PRO-VAL
• glutamyl-glycyl-valyl-tyrosyl-valyl-histidyl-prolyl-valine
• H-GLU-GLY-VAL-TYR-VAL-HIS-PRO-VAL-OH
• ANGIOTENSINIIANTIPEPTIDE
• 121379-63-3
• Angiotensin II Antipeptide (H-Glu-Gly-Val-Tyr-Val-His-Pro-Val-OH)
• (4S)-4-amino-4-[({[(1S)-1-{[(1S)-1-{[(1S)-1-{[(2S)-1-[(2S)-2-{[(1S)-1-carboxy-2-methylpropyl]carbamoyl}pyrrolidin-1-yl]-3-(1H-imidazol-4-yl)-1-oxopropan-2-yl]carbamoyl}-2-methylpropyl]carbamoyl}-2-(4-hydroxyphenyl)ethyl]carbamoyl}-2-methylpropyl]carbamoyl
• (4S)-4-amino-5-[[2-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[(2S)-2-[[(1S)-1-carboxy-2-methylpropyl]carbamoyl]pyrrolidin-1-yl]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-2-oxoethyl]amino]-5-oxopentanoic acid
• BS-33979
• SCHEMBL4333867
• CS-0198884
• C71775
• MFCD00133093
• HY-W140282
• Angiotensin II Antipeptide H-Glu-Gly-Val-Tyr-Val-His-Pro-Val-OH

• MDL： MFCD00133093
• Inchi： 1S/C42H62N10O12/c1-21(2)33(49-31(54)19-45-36(57)27(43)13-14-32(55)56)39(60)47-28(16-24-9-11-26(53)12-10-24)37(58)50-34(22(3)4)40(61)48-29(17-25-18-44-20-46-25)41(62)52-15-7-8-30(52)38(59)51-35(23(5)6)42(63)64/h9-12,18,20-23,27-30,33-35,53H,7-8,13-17,19,43H2,1-6H3,(H,44,46)(H,45,57)(H,47,60)(H,48,61)(H,49,54)(H,50,58)(H,51,59)(H,55,56)(H,63,64)/t27-,28-,29-,30-,33-,34-,35-/m0/s1
• InChI Key： JXABETWMMHYVGQ-VVTGJMFJSA-N
• SMILES： O=C([C@H](CC1=CN=CN1)NC([C@H](C(C)C)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](C(C)C)NC(CNC([C@H](CCC(=O)O)N)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)C(C)C)=O

Computed Properties

• Exact Mass: 898.45500
• Monoisotopic Mass: 898.45486745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 64
• Rotatable Bond Count: 24
• Complexity: 1660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 344
• XLogP3: -1.5

Experimental Properties

• Boiling Point: 1386.3±65.0°C at 760 mmHg
• PSA: 344.44000
• LogP: 1.66000

Angiotensin II Antipeptide H-Glu-Gly-Val-Tyr-Val-His-Pro-Val-OH Security Information

• Hazard Statement： H302-H315-H319-H335
• WGK Germany：3

Additional information on Angiotensin II Antipeptide H-Glu-Gly-Val-Tyr-Val-His-Pro-Val-OH

Comprehensive Overview of Angiotensin II Antipeptide H-Glu-Gly-Val-Tyr-Val-His-Pro-Val-OH (CAS No. 121379-63-3)

The Angiotensin II Antipeptide H-Glu-Gly-Val-Tyr-Val-His-Pro-Val-OH (CAS No. 121379-63-3) is a synthetic peptide with significant implications in cardiovascular and renal research. This peptide, often referred to as an Angiotensin II antagonist, plays a crucial role in modulating the renin-angiotensin system (RAS), a key pathway involved in blood pressure regulation and fluid balance. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential therapeutic applications in hypertension, heart failure, and kidney diseases.

One of the most searched questions related to Angiotensin II Antipeptide is: "How does Angiotensin II Antipeptide work in hypertension management?" The answer lies in its ability to competitively inhibit the binding of endogenous Angiotensin II to its receptors, particularly the AT1 receptor. By blocking this interaction, the peptide helps reduce vasoconstriction, aldosterone secretion, and sodium retention—key factors contributing to high blood pressure. This mechanism aligns with current trends in precision medicine, where targeted peptide therapies are gaining traction.

The structural composition of H-Glu-Gly-Val-Tyr-Val-His-Pro-Val-OH is another area of interest. Its sequence includes eight amino acids, with glutamic acid (Glu) at the N-terminus and valine (Val) at the C-terminus. This configuration enhances its stability and bioavailability, making it a promising candidate for drug development. Recent studies have explored its potential in combination therapies, particularly with ACE inhibitors or ARBs, to achieve synergistic effects in cardiovascular disease management.

Another hot topic in peptide research is the role of Angiotensin II Antipeptide in renal protection. With rising global rates of chronic kidney disease (CKD), scientists are investigating how this peptide can mitigate renal fibrosis and inflammation. Preclinical studies suggest that it may reduce oxidative stress and apoptosis in renal cells, offering a novel approach to slowing CKD progression. This aligns with the growing demand for nephroprotective agents in clinical practice.

From a technical standpoint, the synthesis and purification of CAS No. 121379-63-3 require advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC). These methods ensure high purity and consistency, which are critical for research reproducibility. The peptide’s solubility in aqueous solutions and stability under various pH conditions further enhance its utility in in vitro and in vivo studies.

In summary, Angiotensin II Antipeptide H-Glu-Gly-Val-Tyr-Val-His-Pro-Val-OH represents a cutting-edge tool in biomedical research. Its dual potential as a therapeutic agent and a research probe makes it a valuable asset in tackling cardiovascular and renal disorders. As the scientific community continues to unravel its mechanisms, this peptide is poised to play a pivotal role in next-generation treatments.